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Introduction
Triethylamine borane complex ((C₂H₅)₃N·BH₃), also known as TEAB, is a widely utilized

reagent in organic synthesis, valued for its stability and selectivity as a reducing agent. As a

stabilized form of borane, it offers a safer and more convenient alternative to gaseous diborane

or other more reactive borane complexes. Its applications are extensive, ranging from the

reduction of aldehydes, ketones, and acid chlorides to alcohols, to its use in hydroboration

reactions of alkenes and alkynes. Furthermore, its utility extends to the synthesis of

pharmaceuticals and agrochemicals, where mild and chemoselective reducing conditions are

often imperative. This guide provides an in-depth overview of the core physical properties of

triethylamine borane complex, supported by detailed experimental methodologies and a

visualization of a key reaction workflow.

Core Physical Properties
The physical characteristics of triethylamine borane complex are crucial for its handling,

storage, and application in various chemical processes. A summary of its key quantitative

physical data is presented below.
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Property Value Notes

Molecular Formula C₆H₁₈BN

Molecular Weight 115.02 g/mol

Appearance Colorless to pale yellow liquid

Melting Point -4 to -2 °C [1]

Boiling Point 97 °C at 12 mmHg [2]

Density 0.777 g/mL at 25 °C [3]

Refractive Index n20/D 1.442 [3]

Flash Point -7 °C (closed cup) [3]

Solubility

Soluble in organic solvents

such as THF and ether; reacts

with water.

Stability

Stable under an inert

atmosphere; moisture-

sensitive.[2]

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is fundamental to the characterization of any

chemical compound. The following section outlines generalized experimental protocols for

measuring the key physical properties of liquid compounds like triethylamine borane complex,

based on established methodologies.

Melting Point Determination (Capillary Method - ASTM
E324)
The melting point of triethylamine borane complex, which is a low-melting solid, can be

determined using the capillary tube method as generally described in ASTM E324.[1][2]
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Methodology:

Sample Preparation: A small amount of the triethylamine borane complex is introduced into

a capillary tube, which is then sealed.

Apparatus: A calibrated melting point apparatus equipped with a heating block and a

thermometer or a digital temperature sensor is used.

Procedure: The capillary tube containing the sample is placed in the heating block of the

apparatus. The temperature is gradually increased at a controlled rate.

Data Collection: The temperature at which the first droplet of liquid appears is recorded as

the initial melting point, and the temperature at which the last solid crystal melts is recorded

as the final melting point. The range between these two temperatures is the melting range.

For a pure compound, this range is typically narrow.

Boiling Point Determination (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For pressure-sensitive compounds like triethylamine borane complex, boiling point

is typically reported at a reduced pressure.[2]

Methodology:

Apparatus: A distillation apparatus is assembled, consisting of a distillation flask, a

condenser, a receiving flask, and a thermometer placed at the vapor outlet. A vacuum source

is connected to the apparatus to reduce the internal pressure.

Procedure: The triethylamine borane complex is placed in the distillation flask along with

boiling chips to ensure smooth boiling. The system is evacuated to the desired pressure

(e.g., 12 mmHg). The flask is then heated gently.

Data Collection: The temperature at which the liquid boils and a steady stream of

condensate is collected in the receiving flask is recorded as the boiling point at that specific

pressure.

Density Determination (Pycnometer Method)
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The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a precisely known volume.

Methodology:

Measurement of Empty Pycnometer Mass: A clean and dry pycnometer is weighed

accurately on an analytical balance.

Measurement of Pycnometer Mass with Sample: The pycnometer is filled with the

triethylamine borane complex, ensuring no air bubbles are trapped. The filled pycnometer

is then weighed.

Volume Determination: The volume of the pycnometer is typically determined by performing

the same procedure with a reference liquid of known density, such as deionized water.

Calculation: The density of the triethylamine borane complex is calculated by dividing the

mass of the sample (mass of filled pycnometer minus mass of empty pycnometer) by the

volume of the pycnometer.

Key Reaction Workflow: Hydroboration-Oxidation of
an Alkene
Triethylamine borane complex is a key reagent in the hydroboration-oxidation of alkenes, a

two-step reaction that converts an alkene into an alcohol with anti-Markovnikov regioselectivity.

The following diagram illustrates the general workflow of this important synthetic

transformation.
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Caption: Workflow of the hydroboration-oxidation of an alkene.

Conclusion
This technical guide has provided a detailed overview of the essential physical properties of

triethylamine borane complex, a critical reagent in modern organic synthesis. The tabulated

data, coupled with the generalized experimental protocols, offer a valuable resource for

researchers and professionals in the fields of chemistry and drug development. The visualized

workflow of the hydroboration-oxidation reaction further illustrates the practical application of

this versatile compound. A thorough understanding of these fundamental characteristics is

paramount for the safe, effective, and innovative use of triethylamine borane complex in the

laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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